Cas no 25185-89-1 (3-Dibenzothiophenecarboxaldehyde)

3-Dibenzothiophenecarboxaldehyde structure
25185-89-1 structure
Product Name:3-Dibenzothiophenecarboxaldehyde
CAS No:25185-89-1
MF:C13H8OS
MW:212.267022132874
CID:2106145
PubChem ID:12411946
Update Time:2025-04-21

3-Dibenzothiophenecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Dibenzothiophenecarboxaldehyde
    • dibenzothiophene-3-carbaldehyde
    • DA-23678
    • Dibenzo[b,d]thiophene-3-carbaldehyde
    • 25185-89-1
    • 3-formyldibenzothiophene
    • SCHEMBL10970273
    • DTXSID10497043
    • Inchi: 1S/C13H8OS/c14-8-9-5-6-11-10-3-1-2-4-12(10)15-13(11)7-9/h1-8H
    • InChI Key: FFBCUIZXWJMUDW-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2C=CC(C=O)=CC1=2

Computed Properties

  • Exact Mass: 212.02958605g/mol
  • Monoisotopic Mass: 212.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 45.3Ų
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